4-Butoxybenzofuran-6-carboxylic acid

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4-butoxy-1-benzofuran-6-carboxylic acid
• InChI: InChI=1S/C13H14O4/c1-2-3-5-16-11-7-9(13(14)15)8-12-10(11)4-6-17-12/h4,6-8H,2-3,5H2,1H3,(H,14,15)
• InChI Key: PKOHRQXSCCEQQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=CC2=C1C=CO2)C(=O)O

Description

4-Butoxybenzofuran-6-carboxylic acid is a chemical compound with the molecular formula C13H14O4. Benzofuran compounds are characterized by a fused benzene and furan ring system, and the presence of a butoxy group and a carboxylic acid group in this compound adds to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Butoxybenzofuran-6-carboxylic acid can be achieved through several methods:

Oxidation of Alkylbenzenes: This method involves the oxidation of alkylbenzenes using strong oxidizing agents such as potassium permanganate (KMnO4) in acidic, alkaline, or neutral media.

Hydrolysis of Nitriles and Amides: Nitriles can be hydrolyzed to amides and then converted to carboxylic acids in the presence of catalysts (H+ or OH-).

Carboxylation of Grignard Reagents: Grignard reagents react with carbon dioxide to form salts of carboxylic acids, which are then acidified to yield the corresponding carboxylic acids.

Industrial Production Methods

Industrial production of this compound typically involves large-scale oxidation reactions and the use of Grignard reagents due to their efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Butoxybenzofuran-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agents and conditions used.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other functional groups.

Substitution: The benzofuran ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromic acid.

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions include various substituted benzofuran derivatives, alcohols, and other functionalized compounds .

Scientific Research Applications

4-Butoxybenzofuran-6-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex benzofuran derivatives.

Biology: The compound exhibits biological activities such as antibacterial, antiviral, and anticancer properties.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Butoxybenzofuran-6-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in various biological processes.

Pathways: It modulates signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

4-Butoxybenzofuran-6-carboxylic acid can be compared with other benzofuran derivatives such as:

• 2-Butoxybenzofuran-6-carboxylic acid
• 3-Butoxybenzofuran-6-carboxylic acid
• 4-Methoxybenzofuran-6-carboxylic acid

These compounds share similar structural features but differ in the position and type of substituents, which can influence their chemical properties and biological activities .